Cas no 2138426-64-7 (3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde)

• Product Name: 3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde
• CAS No: 2138426-64-7
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5916306
• PubChem ID: 165460886
• Update Time: 2025-05-25

3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138426-64-7
• 3-fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde
• EN300-726313
• 3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde

• Inchi： 1S/C10H13FN2O/c1-7(2)13(3)10-5-12-4-9(11)8(10)6-14/h4-7H,1-3H3
• InChI Key： PPJADLKGVNIZEG-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N(C)C(C)C

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Additional information on 3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde

3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde

3-Fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde (CAS No. 2138426-64-7) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with a fluoro group at position 3, an aldehyde group at position 4, and a methyl(propan-2-yl)amino group at position 5. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 3-fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, leveraging biocatalysts and renewable feedstocks to enhance sustainability.

One of the most promising applications of 3-fluoro-5-[methyl(propan-2-yl)amino]pyridine-4-carbaldehyde lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can be transformed into various heterocyclic structures with potent pharmacological activities. For instance, derivatives of this compound have exhibited anti-inflammatory, antioxidant, and anticancer properties in preclinical models. These findings underscore its importance as a building block in drug development.

In addition to its role in medicinal chemistry, 3-fluoro-5-[methyl(propan-2-yli amino)]pyridine -4-carbaldehyde has also been investigated for its applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the design of novel materials for catalysis and sensing applications. Recent research has focused on incorporating this compound into metalloporphyrin frameworks, which exhibit enhanced catalytic activity for reactions such as CO₂ reduction and water splitting.

The structural versatility of 3-fluoro -5 -[ methyl (propan -2 - yl ) amino ] pyridine -4 - carbaldehyde also makes it an attractive candidate for use in organic electronics. Its electron-deficient pyridine ring and electron-withdrawing aldehyde group can modulate electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing studies aim to optimize its electronic characteristics through functionalization with other substituents.

From an environmental perspective, the synthesis and application of 3-fluoro -5 -[ methyl (propan -2 - yl ) amino ] pyridine -4 - carbaldehyde have been evaluated for their sustainability metrics. Life cycle assessments (LCAs) reveal that the production process can be further optimized to reduce energy consumption and greenhouse gas emissions. Researchers are exploring alternative solvents and reaction conditions to minimize waste generation and improve atom economy.

In conclusion, 3-fluoro -5 -[ methyl (propan -2 - yl ) amino ] pyridine -4 - carbaldehyde (CAS No. 2138426 -64 -7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.